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Compound of Interest

Compound Name: 4-[(Methylamino)methyl]phenol

Cat. No.: B3022743 Get Quote

An In-depth Technical Guide to 4-
[(Methylamino)methyl]phenol
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the physical and chemical properties of 4-
[(Methylamino)methyl]phenol (CAS No: 78507-19-4), a versatile phenolic compound with significant

potential in organic synthesis and drug development. This document delves into its structural attributes,

physicochemical parameters, spectral characteristics, and reactivity. Furthermore, it offers detailed

experimental protocols for its synthesis and characterization, aiming to equip researchers with the

essential knowledge for its effective utilization.

Introduction
4-[(Methylamino)methyl]phenol, also known as p-hydroxybenzylmethylamine or p-N-

methylaminomethylphenol, is an organic compound featuring a phenol ring substituted with a

methylaminomethyl group at the para position.[1] Its structure combines the reactivity of a phenol with

the basicity of a secondary amine, making it a valuable building block in the synthesis of more complex

molecules, including pharmaceuticals, dyes, and polymers.[1] Understanding its fundamental properties

is crucial for its application in medicinal chemistry and materials science. This guide serves as a detailed

resource for professionals engaged in research and development involving this compound.
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The molecular structure of 4-[(Methylamino)methyl]phenol is characterized by a central benzene ring,

a hydroxyl group (-OH), and a methylaminomethyl group (-CH₂NHCH₃) at positions 1 and 4, respectively.

digraph "4_Methylaminomethyl_phenol_Structure" {

  graph [layout=neato, overlap=false, splines=true, maxiter=1000, start=123];

  node [shape=plaintext, fontname="Arial", fontsize=12];

  edge [fontname="Arial", fontsize=10];

// Atom nodes C1 [label="C", pos="0,1.5!"]; C2 [label="C",

pos="-1.3,-0.75!"]; C3 [label="C", pos="1.3,-0.75!"]; C4 [label="C",

pos="-1.3,0.75!"]; C5 [label="C", pos="1.3,0.75!"]; C6 [label="C",

pos="0,-1.5!"]; O1 [label="O", pos="0,2.5!"]; H1 [label="H", pos="0.8,2.8!"];

C7 [label="C", pos="0,-2.5!"]; H2 [label="H", pos="-0.5,-3.2!"]; H3

[label="H", pos="0.5,-3.2!"]; N1 [label="N", pos="0,-3.8!"]; H4 [label="H",

pos="-0.8,-4.1!"]; C8 [label="C", pos="0,-5!"]; H5 [label="H",

pos="-0.5,-5.7!"]; H6 [label="H", pos="0.5,-5.7!"]; H7 [label="H",

pos="0,-6.4!"];

// Aromatic ring hydrogens H_C4 [label="H", pos="-2.1,1.25!"]; H_C2

[label="H", pos="-2.1,-1.25!"]; H_C3 [label="H", pos="2.1,-1.25!"]; H_C5

[label="H", pos="2.1,1.25!"];

// Bonds C1 -- C4 [label=""]; C4 -- C2 [label=""]; C2 -- C6 [label=""]; C6 --

C3 [label=""]; C3 -- C5 [label=""]; C5 -- C1 [label=""]; C1 -- O1 [label=""];

O1 -- H1 [label=""]; C6 -- C7 [label=""]; C7 -- H2 [label=""]; C7 -- H3

[label=""]; C7 -- N1 [label=""]; N1 -- H4 [label=""]; N1 -- C8 [label=""]; C8

-- H5 [label=""]; C8 -- H6 [label=""]; C8 -- H7 [label=""];

// Aromatic ring hydrogen bonds C4 -- H_C4 [label=""]; C2 -- H_C2 [label=""];

C3 -- H_C3 [label=""]; C5 -- H_C5 [label=""]; }

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended

for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we

make no warranties, express or implied, regarding the fitness of this product for every specific

experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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